Cas no 2170662-96-9 (4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo2,3-dpyrimidine
• CAS No: 2170662-96-9
• MF: C₁₃H₁₇BClN₃O₂
• MW: 293.556981801987
• CID: 5669277
• PubChem ID: 141692229
• Update Time: 2025-10-21

4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo2,3-dpyrimidine

• Inchi： 1S/C13H17BClN3O2/c1-12(2)13(3,4)20-14(19-12)8-6-18(5)11-9(8)10(15)16-7-17-11/h6-7H,1-5H3
• InChI Key： BBYACLDYUNEVDD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C(B3OC(C)(C)C(C)(C)O3)=CN(C)C2=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 432.4±40.0 °C(Predicted)
• pka: 3.00±0.30(Predicted)

Additional information on 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo2,3-dpyrimidine

Recent Advances in the Study of 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS: 2170662-96-9)

The compound 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS: 2170662-96-9) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase pathways. Recent studies have explored its utility in the development of novel therapeutics for cancer and inflammatory diseases.

One of the most notable advancements in the research of this compound is its role as a building block for proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The boronic acid moiety in 2170662-96-9 facilitates the formation of stable interactions with target proteins, making it an attractive candidate for the design of PROTACs. Recent publications have demonstrated its efficacy in degrading oncogenic proteins, such as BTK and EGFR, in preclinical models.

In addition to its use in PROTACs, 2170662-96-9 has been investigated as a precursor for the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases like cancer. The pyrrolo[2,3-d]pyrimidine core of this compound serves as a privileged scaffold for kinase inhibition. Recent studies have shown that derivatives of 2170662-96-9 exhibit potent inhibitory activity against JAK and SRC family kinases, which are implicated in various malignancies and autoimmune disorders.

Another area of research focuses on the compound's potential in boron neutron capture therapy (BNCT). BNCT is an emerging treatment modality for cancer that relies on the nuclear capture of thermal neutrons by boron-10, leading to localized cell destruction. The boronic acid group in 2170662-96-9 makes it a promising candidate for BNCT, as it can be selectively delivered to tumor cells. Preliminary studies have demonstrated its ability to accumulate in cancer cells with high specificity, paving the way for further preclinical evaluation.

The synthesis and characterization of 2170662-96-9 have also been refined in recent years. Advances in catalytic borylation reactions have improved the yield and purity of this compound, making it more accessible for research and development. Furthermore, novel analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have been employed to ensure the accurate identification and quality control of 2170662-96-9 and its derivatives.

In conclusion, 4-chloro-7-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS: 2170662-96-9) represents a versatile and valuable tool in modern drug discovery. Its applications in PROTACs, kinase inhibitors, and BNCT highlight its potential to address unmet medical needs. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic utility.